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Compound of Interest

Compound Name: (+)-Biotin-ONP

Cat. No.: B8006786

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (+)-Biotin-p-nitrophenyl ester ((+)-
Biotin-ONP), a key reagent for the biotinylation of peptides, proteins, and other biomolecules.
This document details its chemical and physical properties, outlines experimental protocols for
its use, and illustrates its application in studying molecular interactions.

Core Properties of (+)-Biotin-ONP

(+)-Biotin-ONP is a pre-activated form of biotin, designed for the efficient labeling of primary
amines on biomolecules. The p-nitrophenyl ester group provides a good leaving group,
facilitating the acylation of nucleophilic amines under mild conditions.
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Property Value Reference(s)
CAS Number 33755-52-2
Molecular Weight 365.40 g/mol
Molecular Formula C16H19N30sS
Appearance White to yellow powder [1]
Melting Point 163-165 °C [1]
N Methanol: 25 mg/mL, DMF:

Solubility

<50 mg/mL, DMSO: Soluble

Stable for at least 2 years at
Storage -20°C. Protect from light and [1]

moisture.

Biotinylation Reaction Mechanism

(+)-Biotin-ONP reacts with primary amines, such as the N-terminus of a peptide or the e-amino
group of a lysine residue, through nucleophilic acyl substitution. The reaction results in the
formation of a stable amide bond, covalently linking the biotin moiety to the target molecule.
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Figure 1: Reaction scheme of biotinylation using (+)-Biotin-ONP.
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Experimental Protocols

This protocol describes the general procedure for biotinylating a peptide with a primary amine
in a solution phase.

Materials:

Peptide containing a primary amine

(+)-Biotin-ONP

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Reaction Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.0)

Quenching solution (e.g., 1 M Tris-HCI, pH 8.0)

Purification system (e.g., HPLC, size-exclusion chromatography)
Procedure:

o Peptide Preparation: Dissolve the peptide in the reaction buffer to a final concentration of 1-
10 mg/mL.

o Reagent Preparation: Immediately before use, prepare a stock solution of (+)-Biotin-ONP in
DMF or DMSO.

o Reaction: Add a 10-20 fold molar excess of the (+)-Biotin-ONP stock solution to the peptide
solution. The final concentration of the organic solvent should not exceed 20% of the total
reaction volume.

 Incubation: Allow the reaction to proceed for 2-4 hours at room temperature with gentle
stirring. Alternatively, the reaction can be performed overnight at 4°C.[2]

e Quenching: Stop the reaction by adding a quenching solution to consume any unreacted (+)-
Biotin-ONP.
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 Purification: Purify the biotinylated peptide from the reaction mixture using an appropriate
chromatographic method to remove excess reagents and byproducts.[2][3]

e Analysis: Confirm the successful biotinylation of the peptide using techniques such as mass

spectrometry.[4]

Biotinylated peptides or small molecules serve as "bait" to capture their interacting protein
partners ("prey”) from a cell lysate. The strong and specific interaction between biotin and
streptavidin-coated beads allows for the isolation of the bait-prey complex.
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Figure 2: General workflow for a pull-down assay using a biotinylated probe.

Case Study: Elucidating a Signaling Pathway
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Biotinylated probes are invaluable tools for mapping signaling pathways. For instance, a
biotinylated peptide mimicking a substrate for a specific kinase can be used to pull down the
kinase and its associated proteins from a cell lysate. This allows for the identification of

previously unknown components of the signaling cascade.

The following diagram illustrates a hypothetical signaling pathway where a biotinylated peptide
probe is used to identify components of a kinase cascade.
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Figure 3: Use of a biotinylated probe to study a kinase signaling pathway.

Conclusion

(+)-Biotin-ONP is a versatile and efficient reagent for the biotinylation of biomolecules. Its
favorable solubility and reactivity make it a valuable tool for researchers in various fields,
including proteomics, drug discovery, and molecular biology. The ability to generate biotinylated
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probes allows for the sensitive and specific detection and isolation of interacting partners,
thereby facilitating the elucidation of complex biological processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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